Cas no 2098555-04-3 (1,3,2-Dioxaborolane, 2-[(1E)-5-chloro-2-methyl-1-penten-1-yl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[(1E)-5-chloro-2-methyl-1-penten-1-yl]-4,4,5,5-tetramethyl-
• CAS No: 2098555-04-3
• MF: C₁₂H₂₂BClO₂
• MW: 244.565883159637
• CID: 5559549
• Update Time: 2025-06-14

1,3,2-Dioxaborolane, 2-[(1E)-5-chloro-2-methyl-1-penten-1-yl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[(1E)-5-chloro-2-methyl-1-penten-1-yl]-4,4,5,5-tetramethyl-

• Inchi： 1S/C12H22BClO2/c1-10(7-6-8-14)9-13-15-11(2,3)12(4,5)16-13/h9H,6-8H2,1-5H3/b10-9+
• InChI Key： RDSLYQMYYVTORO-MDZDMXLPSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1/C=C(\C)/CCCCl

Additional information on 1,3,2-Dioxaborolane, 2-[(1E)-5-chloro-2-methyl-1-penten-1-yl]-4,4,5,5-tetramethyl-

Comprehensive Analysis of 1,3,2-Dioxaborolane, 2-[(1E)-5-chloro-2-methyl-1-penten-1-yl]-4,4,5,5-tetramethyl- (CAS No. 2098555-04-3)

The compound 1,3,2-Dioxaborolane, 2-[(1E)-5-chloro-2-methyl-1-penten-1-yl]-4,4,5,5-tetramethyl- (CAS No. 2098555-04-3) is a highly specialized boron-containing organic molecule with significant applications in modern synthetic chemistry. Its unique structure, featuring a dioxaborolane core and a chloro-alkenyl side chain, makes it a valuable intermediate in the synthesis of complex organic compounds. Researchers and industries are increasingly interested in this compound due to its role in cross-coupling reactions, a topic frequently searched in academic and industrial databases.

One of the most notable features of this compound is its stereoselective reactivity, which aligns with current trends in green chemistry and sustainable synthesis. The tetramethyl-substituted dioxaborolane moiety enhances its stability, making it suitable for storage and handling under standard laboratory conditions. This property is particularly relevant to users searching for stable boron reagents or air-tolerant organoboron compounds.

The (1E)-5-chloro-2-methyl-1-penten-1-yl side chain introduces a reactive site that can participate in various palladium-catalyzed transformations, a hot topic in pharmaceutical and materials science research. Recent publications highlight its utility in constructing chiral building blocks, addressing the growing demand for enantioselective synthesis methods. This aligns with frequent search queries like "boron reagents for asymmetric synthesis" and "organoboron compounds in drug discovery."

From a structure-activity relationship perspective, the compound's chloro-alkenyl group offers unique electronic properties that influence its reactivity in Suzuki-Miyaura couplings. This has sparked interest among researchers investigating C-C bond formation strategies, a perennial focus area in organic chemistry forums and literature. The compound's CAS No. 2098555-04-3 is often cited in patent applications related to advanced material synthesis, reflecting its industrial relevance.

Quality control of 1,3,2-Dioxaborolane derivatives like this compound is another trending topic, with many users searching for HPLC analysis methods and NMR characterization data for boron-containing compounds. The presence of both sp2-hybridized boron and chloro-substituted alkene functionalities creates distinct spectroscopic signatures that are valuable for analytical chemists.

In the context of medicinal chemistry, this compound's structural features are being explored for their potential in designing enzyme inhibitors. The dioxaborolane ring system is known to interact with biological targets, making it a subject of interest for researchers querying "boron in drug design" or "bioactive organoboron compounds." However, it's crucial to note that current research focuses on its synthetic utility rather than direct therapeutic applications.

The compound's thermal stability and solubility profile make it suitable for various process chemistry applications, addressing common industrial concerns about reagent handling and reaction scalability. These practical aspects generate substantial search traffic from process chemists looking for robust boron reagents.

Environmental considerations surrounding boron-containing compounds are another contemporary discussion point. While 1,3,2-Dioxaborolane derivatives are generally considered environmentally benign compared to heavy metal reagents, their biodegradation pathways and ecotoxicological profiles remain active research areas, as reflected in recent scientific literature and regulatory discussions.

From a commercial perspective, the availability of CAS No. 2098555-04-3 through specialty chemical suppliers has increased in recent years, corresponding with growing demand for tailored boron reagents. This market trend is evidenced by search patterns showing increased interest in custom organoboron synthesis and bulk specialty chemicals.

In conclusion, 1,3,2-Dioxaborolane, 2-[(1E)-5-chloro-2-methyl-1-penten-1-yl]-4,4,5,5-tetramethyl- represents an important class of organoboron compounds with wide-ranging applications in modern chemistry. Its unique structural features and reactivity profile continue to make it a valuable tool for researchers exploring advanced synthetic methodologies and functional material development.